4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile

• Molecular Formula: C10H4F4N2O
• Molecular Weight: 244.14 g/mol
• SMILES: C1=CC(=C(C=C1OC(C(F)F)(F)F)C#N)C#N
• InChI: InChI=1S/C10H4F4N2O/c11-9(12)10(13,14)17-8-2-1-6(4-15)7(3-8)5-16/h1-3,9H
• InChIKey: KRMGEJSWSODNCM-UHFFFAOYSA-N

4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile (CAS 1235441-36-7): A Fluorinated Phthalonitrile Building Block for High-Performance Phthalocyanines and Resins

4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile is a para-substituted phthalonitrile derivative bearing a partially fluorinated ethoxy side chain [1]. It belongs to the class of fluorinated aromatic dinitriles used as monomeric precursors for phthalocyanine synthesis and high-temperature thermosetting resins. The compound features two cyano groups at the 1,2-positions and a 1,1,2,2-tetrafluoroethoxy substituent at the 4-position, with a molecular weight of 244.14 g/mol, computed XLogP3 of 3.0, and topological polar surface area of 56.8 Ų [2]. Its structural design introduces both the electron-withdrawing character of fluorine atoms and the ether-linked flexibility that modulates solubility, reactivity, and the properties of derived macrocyclic and polymeric materials [3].

▸ Phthalocyanine monomer: 4-substitution delivers β-peripheral macrocycles

▸ Fluorinated resin precursor: enables high-Tg thermoset formulations (class-level)

▸ Lipophilic building block: elevated logP supports organic-phase reaction design

• [1] PubChem Compound Summary for CID 47003473, 4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile. National Center for Biotechnology Information (2025). View Source
• [2] ChemBase, 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-dicarbonitrile, CBID: 281712. Computed Properties: XLogP3 = 2.84, Topological PSA = 56.81 Ų, Molecular Weight = 244.145 Da. View Source
• [3] Keller, T. M. (1979). The synthesis of highly fluorinated phthalonitrile resins and cure studies. Journal of Fluorine Chemistry, 13(1), 73–84. View Source

Why 4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile Cannot Be Replaced by Common Phthalonitrile Analogs

Generic phthalonitrile substitution is not feasible because the tetrafluoroethoxy substituent at the para position simultaneously modulates three interdependent properties that control downstream material performance: (i) lipophilicity and solvent compatibility, with XLogP3 = 3.0 versus ~1.4 for unsubstituted phthalonitrile [1]; (ii) electron-withdrawing strength, which alters the HOMO-LUMO gap of derived phthalocyanines in a manner distinct from trifluoroethoxy or methoxy analogs [2]; and (iii) polymerization reactivity, as fluorinated phthalonitrile monomers exhibit markedly lower activity with conventional curing agents compared to non-fluorinated counterparts, requiring tailored hardener selection to achieve thermosets with Tg > 426 °C [3]. The 4-position regiochemistry further distinguishes this isomer from its 3-substituted analog (CAS 189101-64-2), impacting cyclotetramerization efficiency and the steric environment of the resulting macrocycle. These differences are quantifiable and directly affect procurement decisions for both phthalocyanine and resin applications.

Unsubstituted phthalonitrile Large lipophilicity gap (XLogP3 ~1.3 vs 3.0) may shift solvent compatibility and partitioning

4-Trifluoroethoxy analog Weaker electron withdrawal alters HOMO–LUMO and derived phthalocyanine redox properties

3-Substituted isomer (CAS 189101-64-2) α-Substitution yields non-peripheral macrocycle architecture with different aggregation and cyclization efficiency

• [1] PubChem Compound Summary for CID 47003473 (XLogP3 = 3.0) vs. Phthalonitrile CID 7042 (XLogP3 = 1.3, estimated). National Center for Biotechnology Information (2025). View Source
• [2] Pelmuş, M., Raab, J. G., Patel, H. H., Colomier, C., Foglia, R., Kelty, S. P., & Gorun, S. M. (2021). Electronic, molecular, and solid-state structural effects of strong electron withdrawing and donating groups in functionalized fluorophthalonitriles. Journal of Porphyrins and Phthalocyanines, 25(03), 224–235. View Source
• [3] Terekhov, V. E., Morozov, O. S., Afanaseva, E. S., Bulgakov, B. A., Babkin, A. V., Kepman, A. V., & Avdeev, V. V. (2020). Fluorinated phthalonitrile resins with improved thermal oxidative stability. Mendeleev Communications, 30(5), 671–673. View Source

Quantitative Differentiation Evidence for 4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile vs. Closest Analogs

Lipophilicity Advantage: XLogP3 = 3.0 vs. Unsubstituted Phthalonitrile (XLogP3 ≈ 1.3)

The target compound exhibits substantially higher computed lipophilicity than the parent phthalonitrile scaffold. PubChem-computed XLogP3 for 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-dicarbonitrile is 3.0 [1], while unsubstituted phthalonitrile (CAS 91-15-6) has an estimated XLogP3 of approximately 1.3 [2]. This approximately 1.7 log unit difference translates to roughly a 50-fold increase in octanol-water partition coefficient, which directly affects organic solvent compatibility, chromatographic behavior, and the solubility profile of derived phthalocyanine macrocycles. For procurement purposes in medicinal chemistry or agrochemical lead optimization programs, this elevated logP positions the compound as a more membrane-permeable scaffold.

XLogP3 Advantage

Reported (computed)

Target: XLogP3 = 3.0
Phthalonitrile: ≈1.3

Supports organic-phase solubility differentiation

Non-experimental computed value

Evidence Dimension	Octanol-water partition coefficient (XLogP3, computed)
Target Compound Data	XLogP3 = 3.0
Comparator Or Baseline	Phthalonitrile (CAS 91-15-6): XLogP3 ≈ 1.3
Quantified Difference	ΔXLogP3 ≈ +1.7 (~50-fold increase in P)
Conditions	Computed by XLogP3 algorithm (PubChem 2021.05.07 release); non-experimental

Why This Matters

A ΔlogP of +1.7 is a meaningful differentiation for selection when the target application requires higher organic-phase partitioning, such as in non-aqueous phthalocyanine synthesis or when designing fluorinated building blocks with enhanced membrane permeability.

• [1] PubChem Compound Summary for CID 47003473, Property: XLogP3-AA = 3. National Center for Biotechnology Information (2025). View Source
• [2] ChemWhat Database, Phthalonitrile CAS 91-15-6, LogP = 1.43 (estimated). Also: Chem960, Phthalonitrile LogP = 1.42996. View Source

Enhanced Electron-Withdrawing Character: Tetrafluoroethoxy vs. Trifluoroethoxy Substitution in Fluorophthalonitrile Series

In a systematic study of fluorophthalonitriles, Pelmuş et al. (2021) demonstrated that molecular parameters including dipole moments and HOMO-LUMO gaps vary linearly with Hammett substituent constants (σ), with electron-withdrawing groups (EWG) producing narrowed HOMO-LUMO gaps and doubled dipole moments relative to electron-donating groups [1]. The 1,1,2,2-tetrafluoroethoxy substituent (-OCF₂CF₂H) bears four fluorine atoms directly on the ethoxy backbone, generating stronger inductive electron withdrawal than the trifluoroethoxy analog (-OCH₂CF₃, three fluorines) or the non-fluorinated methoxy group (-OCH₃). While direct Hammett σₚ values for -OCF₂CF₂H are not experimentally determined in the open literature, the class-level trend shows that per-fluorination of the alkoxy chain progressively increases σₚ (estimated σₚ ≈ +0.30 to +0.40 for -OCF₂CF₂H vs. σₚ ≈ +0.20 to +0.25 for -OCH₂CF₃, based on Taft inductive parameters) [2]. This differential electron withdrawal directly influences the Q-band position and redox potentials of derived phthalocyanines.

Electron-Withdrawing Strength

Class-level inference

Estimated σₚ +0.30 to +0.40

May support electronic tuning of phthalocyanine materials

Experimental σₚ not available

Evidence Dimension	Electron-withdrawing strength (Hammett σₚ, estimated from Taft σI and fluorination degree)
Target Compound Data	Estimated σₚ ≈ +0.30 to +0.40 (4 F atoms on ethoxy chain)
Comparator Or Baseline	4-(Trifluoroethoxy)phthalonitrile (CAS 116965-14-1): estimated σₚ ≈ +0.20 to +0.25 (3 F atoms). 4-Methoxyphthalonitrile: σₚ ≈ -0.27 (electron-donating).
Quantified Difference	Δσₚ ≈ +0.10 to +0.15 vs. trifluoroethoxy analog; Δσₚ ≈ +0.57 to +0.67 vs. methoxy
Conditions	Estimated from class-level Hammett/Taft free-energy relationships; explicit experimental σₚ not available for -OCF₂CF₂H

Why This Matters

The stronger electron withdrawal of the tetrafluoroethoxy group enables finer electronic tuning of phthalocyanine-based functional materials (photodynamic therapy sensitizers, organic semiconductors, nonlinear optical materials) compared to the commonly used trifluoroethoxy analog, supporting selection when maximum electron deficiency is desired.

• [1] Pelmuş, M., Raab, J. G., Patel, H. H., Colomier, C., Foglia, R., Kelty, S. P., & Gorun, S. M. (2021). Electronic, molecular, and solid-state structural effects of strong electron withdrawing and donating groups in functionalized fluorophthalonitriles. Journal of Porphyrins and Phthalocyanines, 25(03), 224–235. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Taft σI values for fluorinated alkoxy groups). View Source

Positional Isomer Differentiation: 4-Substituted vs. 3-Substituted Tetrafluoroethoxyphthalonitrile for Phthalocyanine Cyclotetramerization

4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile (CAS 1235441-36-7) is the para-substituted isomer, placing the fluorinated ethoxy group at the 4-position relative to the two cyano groups. Its positional isomer, 3-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-dicarbonitrile (CAS 189101-64-2) , bears the substituent at the 3-position (ortho to one cyano group). This regiochemical difference is critical for phthalocyanine synthesis: 4-substituted phthalonitriles yield peripherally (β-position) substituted phthalocyanines, while 3-substituted isomers produce non-peripherally (α-position) substituted macrocycles. Literature precedent demonstrates that α-substitution introduces greater steric hindrance around the phthalocyanine core, which can suppress aggregation more effectively but may also impede cyclotetramerization under certain conditions [1]. Specifically, trifluoroethoxy-substituted phthalonitriles with α-substitution have been shown to resist double-decker phthalocyanine formation due to fluorophobic repulsion and steric effects [2]. The 4-substituted isomer therefore offers more predictable cyclotetramerization behavior and is preferable when peripheral substitution is the synthetic target.

Positional Isomer

Class-level inference

4-substituted (β-peripheral) vs 3-substituted (α-non-peripheral)

Regiochemistry dictates phthalocyanine aggregation and solubility

Cyclotetramerization efficiency may differ

Evidence Dimension	Substitution position effect on phthalocyanine formation and properties
Target Compound Data	4-substituted (β-peripheral) phthalonitrile: CAS 1235441-36-7, MW 244.14
Comparator Or Baseline	3-substituted (α-non-peripheral) phthalonitrile: CAS 189101-64-2, MW 244.15
Quantified Difference	Regioisomeric differentiation; identical molecular weight but distinct phthalocyanine product architecture (β- vs. α-substitution)
Conditions	Phthalocyanine cyclotetramerization in 2-(dimethylamino)ethanol or n-octanol/DBU; metal-free and metallated (Zn, Co, Ni) variants

Why This Matters

Procurement must specify the correct positional isomer (4-substituted, not 3-substituted) because the resulting phthalocyanine regioisomers exhibit markedly different aggregation behavior, solubility, and electronic properties. Selection of CAS 1235441-36-7 over CAS 189101-64-2 is mandatory when β-peripheral substitution is required.

• [1] Gurol, I., Gumus, G., & Ahsen, V. (2012). Synthesis and characterization of novel fluoroether-substituted phthalocyanines. Journal of Fluorine Chemistry, 142, 45–51. (Demonstrates fluoroether Pc solubility in polar solvents and formation of constitutional isomers.) View Source
• [2] Synthesis and optical properties of trifluoroethoxy-substituted double-decker phthalocyanines (2014). Pure and Applied Chemistry. Phthalonitrile having two trifluoroethoxy substituents at α-positions did not react; β-di-substituted phthalonitrile successfully formed double-decker structures. View Source

Fluorine-Enhanced Solubility of Derived Phthalocyanines: Fluoroether-Substituted Pcs vs. Non-Fluorinated Analogs

Phthalocyanines derived from fluoroether-substituted phthalonitriles exhibit measurably enhanced solubility in polar organic solvents compared to non-fluorinated analogs. Gurol et al. (2012) demonstrated that metal-free and metallo-phthalocyanines (Zn, Co, Ni) prepared from fluoroether-substituted phthalonitriles are 'best soluble in polar solvents such as acetone and THF' [1]. This contrasts with unsubstituted phthalocyanine, which is notoriously insoluble in most organic solvents [2]. The enhanced solubility is attributed to the fluorine atoms disrupting π-π stacking interactions and the ether linkage providing conformational flexibility. While the Gurol study employed more complex fluoroether chains than the target compound's simpler -OCF₂CF₂H group, the class-level principle that fluorination and ether linkages improve solubility is well-established [3]. Phthalocyanines derived from the target compound are expected to share this favorable solubility profile relative to those from 4-methoxyphthalonitrile (CAS 80323-72-4, mp 205-209 °C) or unsubstituted phthalonitrile.

Derived Pc Solubility

Class-level inference

Fluoroether-substituted Pcs best soluble in polar solvents (acetone, THF)

Supports solution-processable material development

Exact solubility for target not reported

Evidence Dimension	Solubility of derived phthalocyanines in polar organic solvents
Target Compound Data	Derived Pc expected to be soluble in acetone and THF (fluoroether class behavior)
Comparator Or Baseline	Unsubstituted phthalocyanine (from phthalonitrile CAS 91-15-6): insoluble in most organic solvents. 4-Methoxyphthalonitrile-derived Pc: limited solubility.
Quantified Difference	Qualitative solubility improvement; specific mg/mL values not available for this exact compound in open literature
Conditions	Phthalocyanine synthesis via cyclotetramerization in 2-(dimethylamino)ethanol; solubility tested in acetone, THF, DMF, CHCl₃, DMSO

Why This Matters

For applications in solution-processed organic electronics, photodynamic therapy formulations, or ink-jet printable materials, the improved solubility of fluoroether-substituted phthalocyanine derivatives is a decisive procurement criterion. The tetrafluoroethoxy phthalonitrile precursor enables access to soluble phthalocyanines without requiring additional post-synthetic functionalization.

• [1] Gurol, I., Gumus, G., & Ahsen, V. (2012). Synthesis and characterization of novel fluoroether-substituted phthalocyanines. Journal of Fluorine Chemistry, 142, 45–51. 'The fluoroether substituted Pcs are best soluble in polar solvents such as acetone and THF.' View Source
• [2] Leznoff, C. C., & Lever, A. B. P. (Eds.). (1989). Phthalocyanines: Properties and Applications, Vol. 1. VCH Publishers. (Documents the inherent insolubility of unsubstituted phthalocyanine.) View Source
• [3] Synthesis and application of trifluoroethoxy-substituted phthalocyanines and subphthalocyanines (2017). Beilstein Journal of Organic Chemistry, 13, 2273–2296. 'Trifluoroethoxy-substituted phthalocyanines are known to suppress aggregation due to repulsion of the trifluoroethoxy group.' View Source

Differentiated Polymerization Reactivity: Fluorinated vs. Non-Fluorinated Phthalonitrile Monomers in High-Temperature Resin Formulations

Fluorinated phthalonitrile monomers exhibit fundamentally different polymerization behavior compared to non-fluorinated analogs. Terekhov et al. (2020) reported that 'fluorinated phthalonitrile monomers exhibit low activity in polymerization initiated by a wide range of curing agents of various nature' [1]. However, when properly formulated with fluorinated diamines as hardeners for common non-fluorinated phthalonitrile monomers, the resulting thermosets achieve a glass transition temperature (Tg) exceeding 426 °C and thermal oxidation stability with T₅% = 520 °C in air [1]. This contrasts with conventional non-fluorinated phthalonitrile resins, which typically achieve Tg values in the 300-380 °C range and T₅% in air of 450-480 °C [2]. The tetrafluoroethoxy-substituted monomer (or its bis-phthalonitrile derivatives mentioned in US Patent 5,237,045 as 'bis(3,4-dicyanophenyl-2-tetrafluoroethoxy)-1,5-perfluoropentane') [3] participates in this class of fluorinated resin chemistry, offering procurement value for applications requiring extreme thermal oxidative stability beyond what non-fluorinated phthalonitriles provide.

Thermal Stability

Class-level inference

Tg > 426 °C (fluorinated) vs 300–380 °C (non-fluorinated)

Supports extreme thermal oxidative stability selection

Requires fluorinated diamine hardener

Evidence Dimension	Thermal oxidative stability of cured phthalonitrile resins (Tg and T₅% in air)
Target Compound Data	Class-level: Fluorinated phthalonitrile-based resins achieve Tg > 426 °C, T₅% = 520 °C (in air)
Comparator Or Baseline	Non-fluorinated phthalonitrile resins: typical Tg 300-380 °C, T₅% in air 450-480 °C. Epoxy resins: Tg ~150-250 °C, T₅% in air < 350 °C.
Quantified Difference	ΔTg ≥ +46 °C vs. non-fluorinated PN resins; ΔT₅% ≥ +40 °C in air
Conditions	Cured with fluorinated diamine hardeners; post-cure to 400-450 °C; TGA in air atmosphere

Why This Matters

For aerospace, marine, or high-temperature composite applications where thermal oxidative stability beyond 500 °C in air is a design requirement, fluorinated phthalonitrile monomers provide a distinct performance tier. The target compound and its bis-phthalonitrile derivatives are the enabling monomers for accessing this performance class.

• [1] Terekhov, V. E., Morozov, O. S., Afanaseva, E. S., Bulgakov, B. A., Babkin, A. V., Kepman, A. V., & Avdeev, V. V. (2020). Fluorinated phthalonitrile resins with improved thermal oxidative stability. Mendeleev Communications, 30(5), 671–673. (Tg > 426 °C, T₅% = 520 °C in air.) View Source
• [2] Dzhevakov, P. B., et al. (2016). Mendeleev Communications, 26(6), 549–551. (Representative non-fluorinated PN resin thermal data.) Also: Keller, T. M. & Dominguez, D. D. (2005). Polymer, 46(13), 4614–4618. View Source
• [3] Burchill, P. J. & Keller, T. M. U.S. Patent 5,237,045 (1993). 'Curing phthalonitrile resins with acid and amine.' Examples include bis(3,4-dicyanophenyl-2-tetrafluoroethoxy)-1,5-perfluoropentane. View Source

Procurement Identity Validation: Unique Molecular Descriptors Differentiating CAS 1235441-36-7 from All Other Phthalonitrile Building Blocks

For procurement and quality control verification, 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-dicarbonitrile possesses unique computed molecular descriptors that distinguish it from all other commercially available phthalonitrile building blocks. Its exact monoisotopic mass is 244.02597540 Da (C₁₀H₄F₄N₂O) [1], which differs from the trifluoroethoxy analog (C₁₀H₅F₃N₂O, exact mass ~226.04 Da) by approximately 18 Da, and from the positional isomer (CAS 189101-64-2) only by InChIKey differentiation (KRMGEJSWSODNCM-N for the target vs. a distinct key for the 3-substituted isomer) [2]. The SMILES string N#Cc1ccc(OC(F)(F)C(F)F)cc1C#N unambiguously encodes the 4-position substitution pattern. The computed topological polar surface area of 56.8 Ų, hydrogen bond acceptor count of 7, and rotatable bond count of 3 provide additional orthogonal descriptors for identity confirmation via LC-MS or NMR analysis . Commercially available purity specification is 95% (HPLC) from multiple vendors.

Identity Spec

Supporting evidence

Exact Mass 244.02597540 Da
SMILES: N#Cc1ccc(OC(F)(F)C(F)F)cc1C#N

Unambiguous QC identity verification

Purity ≥95% (HPLC)

Evidence Dimension	Molecular identity descriptors for procurement specification
Target Compound Data	Exact Mass: 244.02597540 Da; SMILES: N#Cc1ccc(OC(F)(F)C(F)F)cc1C#N; InChIKey: KRMGEJSWSODNCM-N; PSA: 56.8 Ų; HBA: 7; RotB: 3; Purity: 95%
Comparator Or Baseline	3-isomer (CAS 189101-64-2): SMILES N#CC1=CC=CC(OC(F)(C(F)F)F)=C1C#N. 4-Trifluoroethoxy analog (CAS 116965-14-1): Exact Mass ~226.04 Da. 4-Nitrophthalonitrile (CAS 31643-49-9): Exact Mass ~173.02 Da, mp 142-145°C.
Quantified Difference	ΔExact Mass = +18.0 Da vs. trifluoroethoxy analog; unique InChIKey vs. positional isomer; ΔPSA = +9.2 Ų vs. phthalonitrile (PSA 47.6 Ų)
Conditions	Computed properties (PubChem 2021 release); purity specification per vendor certificate of analysis

Why This Matters

These descriptor differences provide unambiguous identity verification during procurement, receiving inspection, and analytical quality control, preventing costly mis-shipment of the wrong phthalonitrile isomer or analog.

• [1] PubChem Compound Summary for CID 47003473. Exact Mass: 244.02597540 Da, Monoisotopic Mass: 244.02597540 Da. Computed by PubChem 2.1 (2021). View Source
• [2] ChemBase, 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-dicarbonitrile, CBID: 281712. InChIKey: KRMGEJSWSODNCM-N. SMILES: N#Cc1cc(ccc1C#N)OC(C(F)F)(F)F. View Source

Validated Application Scenarios for 4-(1,1,2,2-Tetrafluoroethoxy)benzene-1,2-dicarbonitrile Based on Quantitative Evidence

Synthesis of Peripherally (β-) Substituted Fluorinated Phthalocyanines for Solution-Processed Organic Electronics

The target compound serves as an ideal monomer for cyclotetramerization into peripherally tetra-substituted fluorinated phthalocyanines. The 4-position regiochemistry ensures β-substitution, which avoids the steric hindrance and fluorophobic repulsion issues that impede α-substituted phthalonitrile cyclization [1]. The resulting phthalocyanines are expected to exhibit enhanced solubility in polar organic solvents (acetone, THF) based on class-level evidence with structurally related fluoroether phthalocyanines [2], enabling solution processing techniques such as spin-coating, inkjet printing, or drop-casting for organic field-effect transistors (OFETs) and organic photovoltaic devices. The stronger electron-withdrawing character of the tetrafluoroethoxy group (estimated σₚ ≈ +0.30 to +0.40) versus the trifluoroethoxy analog (estimated σₚ ≈ +0.20 to +0.25) provides deeper HOMO energy levels, which can improve ambient stability and electron injection characteristics in n-type semiconductor applications [3].

Fluorinated Phthalonitrile Monomer for Ultra-High-Temperature Thermosetting Composite Resins (Tg > 426 °C, T₅% = 520 °C in Air)

As a member of the fluorinated phthalonitrile monomer class, this compound—or its bis-phthalonitrile derivatives such as bis(3,4-dicyanophenyl-2-tetrafluoroethoxy)-1,5-perfluoropentane referenced in US Patent 5,237,045 [1]—enables the formulation of thermosetting resins with thermal oxidative stability exceeding that of non-fluorinated phthalonitrile resins by ≥40 °C (T₅% in air). When cured with fluorinated diamine hardeners, these systems achieve Tg > 426 °C, positioning them for aerospace engine components, fire-resistant structural composites, and marine applications where prolonged exposure to oxidizing atmospheres at elevated temperatures is required [2]. The fluorinated bridging chains additionally provide enhanced water repellency compared to hydrocarbon-bridged polyphthalocyanine resins, which typically absorb 5-10% water by weight [3].

Fluorinated Building Block for Medicinal Chemistry and Chemical Biology Probe Design

With an XLogP3 of 3.0—approximately 1.7 log units higher than unsubstituted phthalonitrile [1]—this compound offers a significantly more lipophilic scaffold for medicinal chemistry programs targeting intracellular or membrane-associated biological targets. The two cyano groups provide synthetic handles for further elaboration (hydrolysis to carboxylic acids, reduction to amines, cycloaddition to tetrazoles), while the tetrafluoroethoxy group introduces metabolic stability through fluorine substitution at oxidatively vulnerable positions. The topological polar surface area of 56.8 Ų and zero hydrogen bond donors are within favorable drug-likeness parameters [2]. This combination of elevated logP, metabolic stability, and synthetic versatility makes the compound a differentiated choice over 4-nitrophthalonitrile (logP ~1.0, reactive nitro group) or 4-methoxyphthalonitrile (logP ~1.3, oxidatively labile methyl group) for probe and lead compound synthesis [3].

Photodynamic Therapy (PDT) Photosensitizer Precursor with Reduced Aggregation Tendency

Phthalocyanines derived from fluoroether-substituted phthalonitriles demonstrate suppressed aggregation in solution due to the steric bulk and fluorophobic repulsion of the fluorinated side chains [1]. This is a critical advantage for photodynamic therapy applications, where phthalocyanine aggregation in physiological media quenches singlet oxygen production and reduces therapeutic efficacy. The tetrafluoroethoxy substituent, with its four fluorine atoms and ether oxygen, disrupts cofacial π-π stacking more effectively than methoxy or even trifluoroethoxy groups, as supported by the general trend that increasing fluorination enhances disaggregation [2]. When tetramerized into the corresponding Zn(II) or Al(III) phthalocyanine, the resulting photosensitizer is expected to maintain a higher monomeric fraction in aqueous-organic formulations, leading to improved singlet oxygen quantum yields compared to non-fluorinated counterparts. The 4-substitution pattern also simplifies the purification of the tetramerized product relative to the 3-substituted isomer, as β-substituted phthalocyanines typically exhibit less complex constitutional isomer mixtures [3].

Application

Selection Property

Validation Focus

β-Substituted fluorinated phthalocyanine synthesis

4-position regiochemistry for β-peripheral substitution

Cyclotetramerization efficiency and Pc solubility

High-temperature thermosetting composite resins

Fluorinated monomer reactivity with tailored hardeners

Thermal oxidative stability (Tg, T₅%) under air

Lipophilic probe building block for medicinal chemistry

XLogP3 ~3.0 and dinitrile synthetic versatility

Membrane permeability and metabolic stability

Singlet oxygen photosensitizer research

Fluoroether substitution suppresses aggregation

Monomeric fraction and singlet oxygen quantum yield

• [1] Gurol, I., Gumus, G., & Ahsen, V. (2012). Synthesis and characterization of novel fluoroether-substituted phthalocyanines. Journal of Fluorine Chemistry, 142, 45–51. (Fluoroether Pcs best soluble in acetone and THF; constitutional isomers increase solubility.) View Source
• [2] Terekhov, V. E., Morozov, O. S., Afanaseva, E. S., Bulgakov, B. A., Babkin, A. V., Kepman, A. V., & Avdeev, V. V. (2020). Fluorinated phthalonitrile resins with improved thermal oxidative stability. Mendeleev Communications, 30(5), 671–673. View Source
• [3] Keller, T. M. U.S. Patent 4,209,458 (1980). Fluorinated phthalonitriles. (Polyphthalocyanine resins stable to 235 °C in oxidizing atmosphere; water absorption 5-10% for non-fluorinated systems.) View Source